Cas no 1270467-22-5 (4-amino-4-(6-methoxypyridin-2-yl)butanoic acid)

• Product Name: 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid
• CAS No: 1270467-22-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5795836
• PubChem ID: 165619541
• Update Time: 2025-06-08

4-amino-4-(6-methoxypyridin-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid
• EN300-1844919
• 1270467-22-5

• Inchi： 1S/C10H14N2O3/c1-15-9-4-2-3-8(12-9)7(11)5-6-10(13)14/h2-4,7H,5-6,11H2,1H3,(H,13,14)
• InChI Key： RBGLAMRSOYIHFO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(CCC(=O)O)N)=N1

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 85.4Ų

Additional information on 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid (CAS No. 1270467-22-5)

4-amino-4-(6-methoxypyridin-2-yl)butanoic acid (CAS No. 1270467-22-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine and butanoic acid moieties, is often explored for its potential applications in drug development and medicinal chemistry. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific enzyme inhibitors and receptor modulators.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid. Its 6-methoxypyridin-2-yl group contributes to its solubility and bioavailability, key factors in drug design. Recent studies highlight its potential role in addressing neurodegenerative diseases and metabolic disorders, aligning with current trends in precision medicine. This compound’s versatility also extends to its use as a building block in synthesizing more complex molecules, a topic frequently searched in organic synthesis forums.

One of the most searched questions regarding CAS No. 1270467-22-5 revolves around its synthetic pathways and purity standards. Laboratories often seek high-purity samples for structure-activity relationship (SAR) studies, emphasizing the need for reliable suppliers. Additionally, its stability under various pH conditions is a critical consideration for formulation scientists, a topic widely discussed in pharmaceutical development circles.

From an industrial perspective, 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid is also explored for its potential in biocatalysis and green chemistry applications. The compound’s amino acid backbone makes it a candidate for sustainable synthesis methods, a hot topic in environmentally friendly manufacturing. This aligns with global trends toward reducing carbon footprints in chemical production.

In summary, 4-amino-4-(6-methoxypyridin-2-yl)butanoic acid (CAS No. 1270467-22-5) represents a multifaceted compound with broad applicability in drug discovery, material science, and industrial biotechnology. Its unique chemical profile continues to inspire research, making it a subject of ongoing exploration in both academic and industrial settings.